Cas no 1804840-60-5 (5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804840-60-5
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4836053
• Update Time: 2025-10-28

5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-4(1-13)2-14-5(3-15)6(7)12/h2-3H,1,13H2
• InChI Key： PKKYLOPJRVMRPV-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)N=CC(CN)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804840-60-5)

5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804840-60-5, represents a sophisticated molecular scaffold with potential applications in the development of novel therapeutic agents. The structural features of this molecule, including its aminomethyl, iodo, and trifluoromethoxy substituents, as well as the presence of an aldehyde functional group at the 2-position of the pyridine ring, make it a versatile intermediate for further chemical modifications and biological evaluations.

The significance of this compound lies in its ability to serve as a building block for the synthesis of more complex molecules. In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are well-documented for their roles in various pharmacological pathways, including enzyme inhibition, receptor binding, and modulation of signal transduction cascades. The introduction of electron-withdrawing groups such as trifluoromethoxy and the presence of reactive sites like the aldehyde group enhance the compound's utility in medicinal chemistry.

One of the most compelling aspects of 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde is its potential application in the synthesis of small-molecule inhibitors targeting cancer-related pathways. Recent studies have highlighted the importance of kinase inhibitors in oncology, particularly those that target tyrosine kinases involved in tumor growth and progression. The iodo substituent on the pyridine ring provides a handle for palladium-catalyzed cross-coupling reactions, which are widely used to construct biaryl structures—a common motif in many approved drugs. For instance, compounds similar to this one have been explored as inhibitors of Bruton's tyrosine kinase (BTK), a key enzyme in B-cell signaling pathways implicated in autoimmune diseases and certain leukemias.

Furthermore, the aminomethyl group offers opportunities for further derivatization, allowing chemists to introduce additional functional groups or link this compound to other biomolecules via amide or urea bonds. This flexibility is particularly valuable in drug discovery efforts where protein-protein interactions are targeted. For example, peptidomimetics—molecules designed to mimic the structure and function of natural peptides—often rely on such modifications to enhance binding affinity and bioavailability.

The trifluoromethoxy group is another critical feature that contributes to the pharmacological properties of this compound. Trifluoromethylation is a powerful tool in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and electronic properties of molecules. This group has been incorporated into numerous drug candidates to improve their pharmacokinetic profiles. In particular, trifluoromethoxy-substituted pyridines have shown promise in antiviral and anti-inflammatory applications, where they can enhance binding interactions with biological targets.

In terms of synthetic methodologies, 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde can be synthesized through multi-step organic transformations involving halogenation, functional group interconversion, and protection-deprotection strategies. The aldehyde functionality at the 2-position provides a convenient entry point for condensation reactions with nucleophiles such as amines or hydrazines, leading to imines or hydrazones respectively. These intermediates can then be further elaborated into more complex structures.

Recent advances in computational chemistry have also played a pivotal role in evaluating the potential biological activity of this compound. Molecular docking studies have been employed to predict how 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde might interact with various protein targets. For instance, virtual screening has identified it as a possible inhibitor of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune disorders. The combination of experimental synthesis and computational modeling provides a robust framework for prioritizing compounds with high therapeutic potential.

The versatility of this compound is further underscored by its utility in fragment-based drug design (FBDD). FBDD approaches rely on identifying small molecular fragments that bind weakly to biological targets but can be optimized through iterative chemical modifications. The structural motifs present in 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde, such as the pyridine core and substituents like aminomethyl and trifluoromethoxy, make it an attractive starting point for generating libraries of diverse compounds for high-throughput screening.

In conclusion, 5-(Aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1804840-60-5) represents a promising scaffold with significant implications for pharmaceutical research and development. Its unique structural features enable diverse synthetic pathways and biological evaluations, making it a valuable asset for medicinal chemists exploring new therapeutic modalities. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of drug discovery.